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Compound of Interest

Compound Name:
5'-Phosphoguanylyl-(3',5')-

guanosine

Cat. No.: B15141979 Get Quote

Technical Support Center: cGAMP Solubility and
Storage
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the common challenges associated with the solubility and long-

term storage of cyclic GMP-AMP (cGAMP).

Troubleshooting Guides
cGAMP Solubility Issues
Precipitation or incomplete dissolution of cGAMP can lead to inaccurate concentrations and

unreliable experimental results. The following table summarizes the solubility of cGAMP in

common laboratory solvents.
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Solvent Maximum Solubility Notes

Water ≥ 100 mg/mL[1]

Recommended for most

applications. Ultrasonic

treatment may be needed for

higher concentrations.[2][3]

DMSO ≥ 100 mg/mL[1]

Use fresh, moisture-free

DMSO as absorbed moisture

can reduce solubility.[1]

Ethanol Insoluble[1]
Not a suitable solvent for

cGAMP.

PBS (Phosphate-Buffered

Saline)
Variable

Solubility can be lower than in

pure water due to salt content.

Ensure the final pH is neutral.

If you encounter solubility problems, refer to the following troubleshooting workflow.

Diagram: Troubleshooting cGAMP Solubility Issues
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Start: cGAMP Precipitation Observed

Is the solvent water or DMSO?

Is the concentration too high?

Yes

Action: Use water or fresh DMSO.

No

Was the dissolution method adequate?

No

Action: Lower the cGAMP concentration.

Yes

Is the buffer pH neutral?

Yes

Action:
- Vortex thoroughly

- Gentle warming (37°C)
- Brief sonication

No

Action: Adjust pH to ~7.0.

No

Success: cGAMP is fully dissolved.

Yes

Issue Persists: Contact technical support.

Click to download full resolution via product page

Caption: A workflow for troubleshooting cGAMP solubility problems.

Long-Term Storage and Stability
Proper storage is critical to prevent degradation and loss of biological activity.

Data Presentation: cGAMP Storage Recommendations
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Form
Storage
Temperature

Duration
Key
Considerations

Lyophilized Powder -20°C Up to 3 years[1]
Store in a desiccated

environment.

Solution in Water or

DMSO
-20°C Up to 1 month[1][4][5]

Aliquot into single-use

volumes to avoid

freeze-thaw cycles.[4]

[5]

Solution in Water or

DMSO
-80°C Up to 1 year[1]

Recommended for

longer-term storage of

solutions.[5]

Diagram: Recommended cGAMP Handling and Storage Workflow
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Start: Receive Lyophilized cGAMP

Briefly centrifuge vial to collect powder.

Reconstitute in sterile water or DMSO.

Vortex and/or sonicate to fully dissolve.

Aliquot into single-use tubes.

Store aliquots at -20°C (short-term) or -80°C (long-term).

Use in Experiment

Click to download full resolution via product page

Caption: Workflow for proper handling and storage of cGAMP.

Frequently Asked Questions (FAQs)
Q1: What is the best solvent for reconstituting lyophilized cGAMP?

A1: For most applications, sterile, nuclease-free water is the recommended solvent for

reconstituting the sodium salt of cGAMP.[5][6] High-purity DMSO is also a suitable option.[1][4]
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Q2: My cGAMP solution is cloudy. What should I do?

A2: Cloudiness indicates incomplete dissolution or precipitation. Try the following

troubleshooting steps:

Vortexing: Mix the solution thoroughly.[5]

Gentle Warming: Briefly warm the solution to 37°C to aid dissolution.[5]

Sonication: A brief sonication can help break up aggregates.[5]

pH Check: Ensure the pH of your solvent is neutral, as pH shifts can affect solubility.[5]

Q3: How many times can I freeze and thaw my cGAMP stock solution?

A3: It is strongly recommended to avoid multiple freeze-thaw cycles as this can lead to

degradation and loss of potency.[1][4][5] You should aliquot the stock solution into single-use

volumes after reconstitution.[4][5]

Q4: I am not observing the expected downstream signaling (e.g., IRF3 phosphorylation) with

my cGAMP. What could be the issue?

A4: Several factors could be at play:

Improper Storage: Ensure your cGAMP solution has been stored correctly and is within its

recommended shelf life. Degradation due to improper storage is a common cause of

reduced activity.[5]

Cell Permeability: cGAMP is negatively charged and does not easily cross the cell

membrane. For intracellular delivery, consider using a transfection reagent or a cell

permeabilization agent like digitonin.[1][5]

Cell Line Competency: Verify that your cell line expresses the necessary components of the

STING pathway, particularly STING itself. Some cell lines, like HEK293T, have low or absent

endogenous STING expression.[5]

Enzymatic Degradation: The ecto-enzyme ENPP1 can hydrolyze extracellular cGAMP,

reducing its effective concentration.[7][8]
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Diagram: The cGAS-STING Signaling Pathway
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Caption: An overview of the cGAS-STING signaling pathway.

Experimental Protocols
Protocol for Reconstitution of Lyophilized cGAMP

Preparation: Allow the vial of lyophilized cGAMP and the chosen solvent (sterile, nuclease-

free water or fresh DMSO) to equilibrate to room temperature.[9]

Centrifugation: Briefly centrifuge the vial to ensure the lyophilized powder is collected at the

bottom.[5][9]

Reconstitution: Under sterile conditions, add the calculated volume of solvent to the vial to

achieve the desired stock concentration (e.g., for a 5 mM stock of 2',3'-cGAMP sodium salt,

reconstitute 500 μg in 139 μl of solvent).[4][5]

Dissolution: Vortex the solution thoroughly to ensure the powder is completely dissolved. If

necessary, briefly sonicate or warm the solution at 37°C.[5]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store at -20°C for up to one month or at -80°C for up to one year.[1][5]

Protocol for cGAMP Delivery into Adherent Cells using
Digitonin
This protocol is for the delivery of cGAMP into cells that do not readily take it up from the

medium.

Cell Seeding: Seed adherent cells in a multi-well plate and culture until they reach 70-90%

confluency.

Preparation of Permeabilization Buffer: Prepare a permeabilization buffer containing digitonin

and the desired final concentration of cGAMP. A starting point is 10 µM cGAMP and 2.5

µg/mL digitonin.[10] Also prepare a control buffer with digitonin but without cGAMP.

Permeabilization: Aspirate the culture medium from the cells and wash once with PBS.
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Treatment: Add the cGAMP/digitonin mixture to the cells and incubate at 37°C for 30

minutes.[10]

Recovery: Aspirate the permeabilization mixture, wash the cells twice with PBS, and add

fresh, complete cell culture medium.

Incubation and Analysis: Incubate the cells for the desired period (e.g., 4-24 hours) before

harvesting for downstream analysis, such as qPCR for IFN-β mRNA or Western blot for

phosphorylated IRF3.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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